Cas no 206761-71-9 (4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide)

• Product Name: 4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide
• CAS No: 206761-71-9
• MF: C₈H₉N₃O₂S
• MW: 211.240959882736
• MDL: MFCD00060504
• CID: 241711
• PubChem ID: 2731078
• Update Time: 2025-04-19

4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-1,3-benzodioxol-5-yl-
• 4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide
• 1-amino-3-(1,3-benzodioxol-5-yl)thiourea
• MFCD00060504
• N-(2H-1,3-Benzodioxol-5-yl)hydrazinecarbothioamide
• HMS1667F15
• CS-0320713
• AKOS009264501
• FT-0682103
• 1-amino-3-(1, 3-benzodioxol-5-yl)thiourea
• 3-amino-1-(2H-1,3-benzodioxol-5-yl)thiourea
• Hydrazinecarbothioamide, N-1,3-benzodioxol-5-yl-
• 206761-71-9
• 4-(3,4-methylenedioxyphenyl)-3-thiosemicarbazide, AldrichCPR
• N-(Benzo[d][1,3]dioxol-5-yl)hydrazinecarbothioamide
• DTXSID70369676
• 3-amino-1-2h-1,3-benzodioxol-5-ylthiourea

• MDL： MFCD00060504
• Inchi： 1S/C8H9N3O2S/c9-11-8(14)10-5-1-2-6-7(3-5)13-4-12-6/h1-3H,4,9H2,(H2,10,11,14)
• InChI Key： CUFDXBXAIGZTLT-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 211.04200
• Monoisotopic Mass: 211.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.535
• Melting Point: 168-170°C (dec.)
• Boiling Point: 347.9°Cat760mmHg
• Flash Point: 164.2°C
• Refractive Index: 1.757
• PSA: 100.63000
• LogP: 1.73960

4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT